98-06-6

Tert-butylbenzene

In Stock

• CAS RN:
• 98-06-6

• Formula:
• C10H14

• InChI:
• InChI=1S/C10H14/c1-10(2,3)9-7-5-4-6-8-9/h4-8H,1-3H3

• InChIKey:
• YTZKOQUCBOVLHL-UHFFFAOYSA-N

• t-Butylbenzene is a biochemical.

O,O-Diethyl dithiophosphate

In Stock

• CAS RN:
• 298-06-6

• Formula:
• C4H11O2PS2

• InChI:
• InChI=1S/C4H11O2PS2/c1-3-5-7(8,9)6-4-2/h3-4H2,1-2H3,(H,8,9)

• InChIKey:
• IRDLUHRVLVEUHA-UHFFFAOYSA-N

• Diethyldithiophosphate belongs to the class of organic compounds known as phosphorodithioic acid o, o-diesters. These are organooxygen compounds that contain a phosphorodithioic acid, which is O, O-disubstituted by an organyl group. Diethyldithiophosphate has been primarily detected in urine.

Dibenz(c,f)azocine, 6-(3,7-dimethyl-2,6-octadienyl)-5,6,7,12-tetrahydro-, (E)-

• CAS RN:
• 18198-06-6

• Formula:
• C25H31N

• InChI:
• InChI=1S/C25H31N/c1-20(2)9-8-10-21(3)15-16-26-18-24-13-6-4-11-22(24)17-23-12-5-7-14-25(23)19-26/h4-7,9,11-15H,8,10,16-19H2,1-3H3/b21-15+

• InChIKey:
• GWMLIYHWZMOEJW-RCCKNPSSSA-N

• Dibenz(c,f)azocine, 6-(3,7-dimethyl-2,6-octadienyl)-5,6,7,12-tetrahydro-, (E)-, also known as Dibenz(c,f)azocine, 6-(3,7-dimethyl-2,6-octadienyl)-5,6,7,12-tetrahydro-, (E)-, is a useful research compound. Its molecular formula is C25H31N and its molecular weight is 345.5 g/mol. The purity is usually 95%.

Palptglm

• CAS RN:
• 13198-06-6

• Formula:
• C46H69N11O10S

• InChI:
• InChI=1S/C46H69N11O10S/c1-27(2)22-34(44(65)53-31(40(49)61)18-21-68-3)52-39(60)26-51-41(62)35(24-29-14-16-30(58)17-15-29)55-45(66)36(23-28-10-5-4-6-11-28)56-43(64)33(12-7-8-19-47)54-46(67)37(25-38(48)59)57-42(63)32-13-9-20-50-32/h4-6,10-11,14-17,27,31-37,50,58H,7-9,12-13,18-26,47H2,1-3H3,(H2,48,59)(H2,49,61)(H,51,62)(H,52,60)(H,53,65)(H,54,67)(H,55,66)(H,56,64)(H,57,63)/t31?,32-,33-,34-,35-,36-,37-/m0/s1

• InChIKey:
• SOZNYXZMABYIGF-KRIXMSMJSA-N

• Palptglm, also known as Palptglm, is a useful research compound. Its molecular formula is C46H69N11O10S and its molecular weight is 968.2 g/mol. The purity is usually 95%.

N-Phenyl-2-[1-(pyridin-2-yl)ethylidene]hydrazine-1-carboximidothioic acid

• CAS RN:
• 63698-06-6

• Formula:
• C14H14N4S

• InChI:
• InChI=1S/C14H14N4S/c1-11(13-9-5-6-10-15-13)17-18-14(19)16-12-7-3-2-4-8-12/h2-10H,1H3,(H2,16,18,19)

• InChIKey:
• VHVSCHSQNUUXNS-GZTJUZNOSA-N

• N-Phenyl-2-[1-(pyridin-2-yl)ethylidene]hydrazine-1-carboximidothioic acid, also known as N-Phenyl-2-[1-(pyridin-2-yl)ethylidene]hydrazine-1-carboximidothioic acid, is a useful research compound. Its molecular formula is C14H14N4S and its molecular weight is 270.35 g/mol. The purity is usually 95%.

N-(2,2,2-Trichloroacetyl)cefuroxime

In Stock

• CAS RN:
• 76598-06-6

• Formula:
• C18H15Cl3N4O9S

• InChI:
• InChI=1S/C18H15Cl3N4O9S/c1-32-24-9(8-3-2-4-33-8)12(26)22-10-13(27)25-11(15(28)29)7(6-35-14(10)25)5-34-17(31)23-16(30)18(19,20)21/h2-4,10,14H,5-6H2,1H3,(H,22,26)(H,28,29)(H,23,30,31)/b24-9-/t10-,14-/m1/s1

• InChIKey:
• BGPGYDOAMAGXIO-HOYKSXRLSA-N

• N-(2,2,2-Trichloroacetyl)cefuroxime, also known as N-(2,2,2-Trichloroacetyl)cefuroxime, is a useful research compound. Its molecular formula is C18H15Cl3N4O9S and its molecular weight is 569.747. The purity is usually 95%.

(E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(5-bromo-2-hydroxybenzylidene)propanehydrazide

In Stock

• CAS RN:
• 398998-06-6

• Formula:
• C27H29BrN4O2

• InChI:
• InChI=1S/C27H29BrN4O2/c28-24-11-12-25(33)23(19-24)20-29-30-26(34)13-14-31-15-17-32(18-16-31)27(21-7-3-1-4-8-21)22-9-5-2-6-10-22/h1-12,19-20,27,33H,13-18H2,(H,30,34)/b29-20+

• InChIKey:
• PMBUAMQZQGNRAA-ZTKZIYFRSA-N

• (E)-3-(4-benzhydrylpiperazin-1-yl)-N'-(5-bromo-2-hydroxybenzylidene)propanehydrazide is a useful research compound. Its molecular formula is C27H29BrN4O2 and its molecular weight is 521.459. The purity is usually 95%.

[2-(Benzylamino)-2-oxoethyl] 3,4,5,6-tetrachloropyridine-2-carboxylate

Usually In Stock

• CAS RN:
• 848298-06-6

• Formula:
• C15H10Cl4N2O3

• InChI:
• InChI=1S/C15H10Cl4N2O3/c16-10-11(17)13(21-14(19)12(10)18)15(23)24-7-9(22)20-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,20,22)

• InChIKey:
• SFAIYLNHIGBDMY-UHFFFAOYSA-N

• [2-(Benzylamino)-2-oxoethyl] 3,4,5,6-tetrachloropyridine-2-carboxylate is a useful research compound. Its molecular formula is C15H10Cl4N2O3 and its molecular weight is 408.06. The purity is usually 95%.

N-(3-acetamidophenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 893998-06-6

• Formula:
• C19H17N5O2S

• InChI:
• InChI=1S/C19H17N5O2S/c1-13(25)21-14-5-4-6-15(11-14)22-18(26)12-27-19-9-8-17(23-24-19)16-7-2-3-10-20-16/h2-11H,12H2,1H3,(H,21,25)(H,22,26)

• InChIKey:
• LDHBKHWXHHYRKV-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H17N5O2S and its molecular weight is 379.44. The purity is usually 95%.

1-(2-Benzyl-4-methyl-1,3-thiazol-5-yl)ethanone

In Stock

• CAS RN:
• 937598-06-6

• Formula:
• C13H13NOS

• InChI:
• InChI=1S/C13H13NOS/c1-9-13(10(2)15)16-12(14-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3

• InChIKey:
• OPDVFVZVSSJRPL-UHFFFAOYSA-N

• 1-(2-Benzyl-4-methyl-1,3-thiazol-5-yl)ethanone is a useful research compound. Its molecular formula is C13H13NOS and its molecular weight is 231.31. The purity is usually 95%.

(2R,3R)-2,3-Diaminobutane-1,4-diol

In Stock

• CAS RN:
• 136598-06-6

• Formula:
• C4H12N2O2

• InChI:
• InChI=1S/C4H12N2O2/c5-3(1-7)4(6)2-8/h3-4,7-8H,1-2,5-6H2/t3-,4-/m0/s1

• InChIKey:
• JOINEDRPUPHALH-IMJSIDKUSA-N

• (2R,3R)-2,3-Diaminobutane-1,4-diol is a useful research compound. Its molecular formula is C4H12N2O2 and its molecular weight is 120.15 g/mol. The purity is usually 95%.

ribosomal protein L19

• CAS RN:
• 107498-06-6

• Formula:
• C11H17NO3

• Ribosomal protein L19, also known as Ribosomal protein L19, is a useful research compound. Its molecular formula is C11H17NO3. The purity is usually 95%.

4-bromo-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

In Stock

• CAS RN:
• 1019098-06-6

• Formula:
• C22H19BrN6O

• InChI:
• InChI=1S/C22H19BrN6O/c1-14-13-15(2)29(28-14)21-12-11-20(26-27-21)24-18-7-9-19(10-8-18)25-22(30)16-3-5-17(23)6-4-16/h3-13H,1-2H3,(H,24,26)(H,25,30)

• InChIKey:
• SDOMOIHIGBTOSD-UHFFFAOYSA-N

• 4-bromo-N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is a useful research compound. Its molecular formula is C22H19BrN6O and its molecular weight is 463.3 g/mol. The purity is usually 95%.

6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine

In Stock

• CAS RN:
• 1111698-06-6

• Formula:
• C12H11ClFN3

• InChI:
• InChI=1S/C12H11ClFN3/c1-8-16-11(13)6-12(17-8)15-7-9-2-4-10(14)5-3-9/h2-6H,7H2,1H3,(H,15,16,17)

• InChIKey:
• GOKODHIGFSOYRO-UHFFFAOYSA-N

• 6-chloro-N-(4-fluorobenzyl)-2-methylpyrimidin-4-amine is a useful research compound. Its molecular formula is C12H11ClFN3 and its molecular weight is 251.69 g/mol. The purity is usually 95%.

1-(2-Methoxyethyl)-3-[(4-thiophen-3-ylthiophen-2-yl)methyl]urea

Usually In Stock

• CAS RN:
• 2379998-06-6

• Formula:
• C13H16N2O2S2

• InChI:
• InChI=1S/C13H16N2O2S2/c1-17-4-3-14-13(16)15-7-12-6-11(9-19-12)10-2-5-18-8-10/h2,5-6,8-9H,3-4,7H2,1H3,(H2,14,15,16)

• InChIKey:
• RJOWCVXFSYDEAC-UHFFFAOYSA-N

• 1-(2-Methoxyethyl)-3-[(4-thiophen-3-ylthiophen-2-yl)methyl]urea is a useful research compound. Its molecular formula is C13H16N2O2S2 and its molecular weight is 296.4. The purity is usually 95%.